Cas no 22965-63-5 (Ethanediamide,N1,N2-di-2-propen-1-yl-)

• Product Name: Ethanediamide,N1,N2-di-2-propen-1-yl-
• CAS No: 22965-63-5
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 283827
• PubChem ID: 241033
• Update Time: 2025-04-19

Ethanediamide,N1,N2-di-2-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

• Ethanediamide,N1,N2-di-2-propen-1-yl-
• N,N'-diallyl-oxalamide
• AC1L5SIT
• AC1Q7FIL
• AG-J-07637
• AR-1K2156
• CTK2F8310
• Di-(ethylamino)-phenylphosphine sulphide
• N,N'-Diallyloxamid
• n,n'-diethyl-p-phenylphosphonothioic diamide
• N.N'-Diaethyl-phenyl-thiophosphonsaeurediamid
• N.N'-Diallyl-oxamid
• NSC34707
• Oxalsaeure-bis-allylamid
• phenylphosphonothioic di(ethylamide)
• Phenylthiophosphonsaeure-bis-aethylamid
• N~1~,N~2~-diallylethanediamide
• DTXSID20945661
• Oxalic acid, diamide, N,N'-diallyl-
• 22965-63-5
• NSC-48115
• N~1~,N~2~-Di(prop-2-en-1-yl)ethanediamide
• NSC48115
• AKOS003252948
• XSYROVOMEUABKH-UHFFFAOYSA-N
• SCHEMBL4952777

• Inchi： 1S/C8H12N2O2/c1-3-5-9-7(11)8(12)10-6-4-2/h3-4H,1-2,5-6H2,(H,9,11)(H,10,12)
• InChI Key： XSYROVOMEUABKH-UHFFFAOYSA-N
• SMILES： O=C(C(NCC=C)=O)NCC=C

Computed Properties

• Exact Mass: 168.08996
• Monoisotopic Mass: 168.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.034
• Refractive Index: 1.475
• PSA: 58.2
• LogP: 0.37260